N-(2,3-dihydro-1H-inden-5-yl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine

• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine
• InChI: InChI=1S/C16H15N5O/c1-10-19-16(22-21-10)14-8-17-9-18-15(14)20-13-6-5-11-3-2-4-12(11)7-13/h5-9H,2-4H2,1H3,(H,17,18,20)
• InChI Key: NQYRQTFZOLHSTF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)C2=CN=CN=C2NC3=CC4=C(CCC4)C=C3
• Molecular Formula: C16H15N5O
• Molecular Weight: 293.32 g/mol

Description

N-(2,3-dihydro-1H-inden-5-yl)-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyrimidin-4-amine, also known as DIPO, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a small molecule inhibitor that targets a specific protein, making it a valuable tool for studying the role of this protein in various biological processes.

Scientific Research Applications

Synthesis and Structural Characterization

Complex molecules similar to the one have been synthesized and characterized to understand their structural properties and potential as pharmacophores. For instance, the synthesis and characterization of pyrazole derivatives have been explored, revealing insights into the structural aspects of similar compounds through techniques such as FT-IR, UV–visible, proton NMR spectroscopy, mass spectroscopy, and single crystal X-ray crystallography (Titi et al., 2020). These methods are crucial for determining the configuration, conformation, and overall molecular structure, which are essential for understanding the compound's interactions at the molecular level.

Biological Activities

Research into molecules with similar structures has also highlighted various biological activities, which are crucial for the development of new therapeutic agents. For example, the synthesis and evaluation of pyrimidine linked pyrazole heterocyclics have shown potential insecticidal and antibacterial activities (Deohate & Palaspagar, 2020). Furthermore, studies on oxadiazole tagged thieno[2,3-d]pyrimidine derivatives have demonstrated antioxidant activities, indicating the potential of such compounds in combating oxidative stress-related diseases (Kotaiah et al., 2012).

Antimicrobial and Anticancer Potential

The antimicrobial and anticancer potentials of related compounds have been extensively studied, offering insights into the therapeutic applications of complex molecules. For instance, novel pyrazole and antibacterial pyrazolopyrimidine derivatives have been synthesized and shown significant antibacterial activity (Rahmouni et al., 2014). Additionally, the synthesis and biological evaluation of imidazo[4,5-b]pyridine and 4-heteroaryl-pyrimidine derivatives as anti-cancer agents highlight the potential of such compounds in cancer therapy (Lukasik et al., 2012).